Cas no 120077-67-0 (Ethyl 4-Bromo-3-chlorobenzoate)

• Product Name: Ethyl 4-Bromo-3-chlorobenzoate
• CAS No: 120077-67-0
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• MDL: MFCD17779947
• CID: 2146524
• PubChem ID: 12594301
• Update Time: 2025-05-23

Ethyl 4-Bromo-3-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-chloro-4-bromobenzoate
• 4-bromo-3-chlorobenzoic acid ethyl ester
• Ethyl 4-bromo-3-chlorobenzoate
• .ethyl 3-chloro-4-bromobenzoate
• ethyl4-bromo-3-chlorobenzoate
• MFEKZEDRMMGDFI-UHFFFAOYSA-N
• 120077-67-0
• EN300-133774
• DB-360430
• TS-00849
• SCHEMBL399841
• AP-970/43482476
• MFCD17779947
• Z1269181841
• Benzoic acid, 4-bromo-3-chloro-, ethyl ester
• 4-Bromo-3-chloro-benzoic acid ethyl ester
• STL353634
• VEA07767
• AKOS016036146
• CS-0453844
• Ethyl 4-Bromo-3-chlorobenzoate

• MDL： MFCD17779947
• Inchi： 1S/C9H8BrClO2/c1-2-13-9(12)6-3-4-7(10)8(11)5-6/h3-5H,2H2,1H3
• InChI Key： MFEKZEDRMMGDFI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OCC)=CC=1Cl

Computed Properties

• Exact Mass: 261.94000
• Monoisotopic Mass: 261.93962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.27920

Additional information on Ethyl 4-Bromo-3-chlorobenzoate

Comprehensive Overview of Ethyl 4-Bromo-3-chlorobenzoate (CAS No. 120077-67-0)

Ethyl 4-Bromo-3-chlorobenzoate (CAS No. 120077-67-0) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This ester derivative, featuring both bromine and chlorine substituents on the aromatic ring, exhibits unique reactivity patterns that make it invaluable for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions. Its molecular formula, C₉H₈BrClO₂, and precise structural configuration contribute to its role as a versatile building block in modern synthetic chemistry.

The growing demand for halogenated benzoate esters like Ethyl 4-Bromo-3-chlorobenzoate is driven by their applications in developing bioactive molecules. Researchers frequently search for "4-Bromo-3-chlorobenzoate derivatives" or "CAS 120077-67-0 suppliers," reflecting its commercial relevance. Recent trends highlight its use in OLED material synthesis and API (Active Pharmaceutical Ingredient) development, aligning with the surge in green chemistry and sustainable manufacturing practices. Analytical techniques such as GC-MS, HPLC, and NMR are commonly employed to verify its purity (>98%), a critical factor for lab-scale and industrial applications.

From a synthetic perspective, Ethyl 4-Bromo-3-chlorobenzoate serves as a precursor for multifunctional aromatic compounds. Its bromine moiety enables palladium-catalyzed couplings, while the ester group offers flexibility for hydrolysis or transesterification. These properties address frequent queries like "how to modify ethyl benzoate derivatives" or "bromochlorobenzoate reactivity." Notably, its stability under ambient conditions and compatibility with common solvents (THF, DMF) enhance its practicality in multi-step syntheses.

Environmental and regulatory considerations are increasingly shaping discussions around compounds like CAS 120077-67-0. While not classified as hazardous under standard protocols, proper handling with PPE (gloves, goggles) is recommended. The compound’s biodegradability profile and absence of persistent organic pollutant (POP) characteristics make it a preferable choice over heavier halogenated analogs. This aligns with industry searches for "eco-friendly halogenated intermediates" and "REACH-compliant benzoates."

Innovative applications of Ethyl 4-Bromo-3-chlorobenzoate extend to materials science, where it contributes to liquid crystal polymers and conductive coatings. Patent analyses reveal its inclusion in photovoltaic cell research, responding to the global push for renewable energy technologies. Such interdisciplinary uses correlate with search terms like "benzoate esters in energy storage" and "aromatic compounds for electronics."

For quality assurance, suppliers typically provide COA (Certificate of Analysis) detailing parameters like melting point (72–75°C) and residual solvent content. Storage recommendations (<15°C, inert atmosphere) ensure long-term stability, a frequent concern in user forums discussing "stable bromochlorobenzoate storage." Chromatographic methods for impurity profiling are also a key focus, as purity impacts yield in downstream reactions.

In summary, Ethyl 4-Bromo-3-chlorobenzoate (CAS 120077-67-0) bridges academic research and industrial innovation. Its dual functionality as an electrophile and ester positions it at the forefront of developments in medicinal chemistry and functional materials, answering contemporary demands for efficient, modular synthetic tools.